Cas no 612041-05-1 (2-{9-methyl-6H-indolo2,3-bquinoxalin-6-yl}acetic acid)

• Product Name: 2-{9-methyl-6H-indolo2,3-bquinoxalin-6-yl}acetic acid
• CAS No: 612041-05-1
• MF: C₁₇H₁₃N₃O₂
• MW: 291.304023504257
• CID: 6169066
• PubChem ID: 949922
• Update Time: 2025-05-19

2-{9-methyl-6H-indolo2,3-bquinoxalin-6-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{9-methyl-6H-indolo2,3-bquinoxalin-6-yl}acetic acid
• F1394-0090
• IFLab2_000099
• 2-{9-methyl-6H-indolo[2,3-b]quinoxalin-6-yl}acetic acid
• (9-Methyl-indolo[2,3-b]quinoxalin-6-yl)-acetic acid
• IDI1_010727
• IFLab1_005324
• AKOS000571394
• HMS1427B22
• IDI1_019125
• 2-(9-methyl-6H-indolo[2,3-b]quinoxalin-6-yl)acetic acid
• Z57728624
• 2-(9-methylindolo[3,2-b]quinoxalin-6-yl)acetic acid
• 612041-05-1
• CCG-116303

• Inchi： 1S/C17H13N3O2/c1-10-6-7-14-11(8-10)16-17(20(14)9-15(21)22)19-13-5-3-2-4-12(13)18-16/h2-8H,9H2,1H3,(H,21,22)
• InChI Key： FZAKFECXTWHHPF-UHFFFAOYSA-N
• SMILES： OC(CN1C2C(C3C=C(C)C=CC1=3)=NC1C=CC=CC=1N=2)=O

Computed Properties

• Exact Mass: 291.100776666g/mol
• Monoisotopic Mass: 291.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 68Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 2-{9-methyl-6H-indolo2,3-bquinoxalin-6-yl}acetic acid

Comprehensive Overview of 2-{9-methyl-6H-indolo[2,3-b]quinoxalin-6-yl}acetic acid (CAS No. 612041-05-1)

2-{9-methyl-6H-indolo[2,3-b]quinoxalin-6-yl}acetic acid (CAS No. 612041-05-1) is a specialized organic compound that has garnered significant interest in the fields of medicinal chemistry and materials science. This compound, characterized by its unique indoloquinoxaline core, exhibits remarkable properties that make it a subject of ongoing research. The acetic acid moiety attached to the indoloquinoxaline framework enhances its solubility and reactivity, broadening its potential applications.

The molecular structure of 2-{9-methyl-6H-indolo[2,3-b]quinoxalin-6-yl}acetic acid features a fused indole and quinoxaline ring system, which is known for its electron-rich nature and planar geometry. These structural attributes contribute to its ability to interact with biological targets and participate in π-π stacking interactions, making it a valuable scaffold in drug discovery. Researchers are particularly interested in its potential as a fluorescent probe or photosensitizer, given its strong absorption and emission properties in the visible spectrum.

In recent years, the demand for indoloquinoxaline derivatives has surged due to their applications in optoelectronic devices and bioimaging. The compound's ability to emit light under specific conditions aligns with the growing trend of developing sustainable materials for OLEDs and solar cells. Additionally, its biocompatibility and low toxicity profile have sparked interest in its use for therapeutic applications, particularly in targeting cancer cells and inflammatory pathways.

The synthesis of 2-{9-methyl-6H-indolo[2,3-b]quinoxalin-6-yl}acetic acid typically involves multi-step reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and purity. These innovations reflect the broader shift toward green chemistry and sustainable synthesis, which are highly relevant in today's research landscape.

From a commercial perspective, 2-{9-methyl-6H-indolo[2,3-b]quinoxalin-6-yl}acetic acid is available in limited quantities, primarily for research purposes. Its market value is influenced by its potential in pharmaceutical development and material science. Companies specializing in fine chemicals and custom synthesis are actively exploring scalable production methods to meet the rising demand.

In conclusion, 2-{9-methyl-6H-indolo[2,3-b]quinoxalin-6-yl}acetic acid (CAS No. 612041-05-1) represents a versatile compound with promising applications across multiple disciplines. Its unique structural features, combined with its optical and biological properties, position it as a key player in the advancement of next-generation technologies and therapeutic solutions. As research continues to uncover its full potential, this compound is poised to make significant contributions to science and industry.